Cas no 68127-98-0 ((1R,3S)-3-[(Z)-2-Chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carbonyl chloride)

(1R,3S)-3-[(Z)-2-Chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carbonyl chloride structure
68127-98-0 structure
Product name:(1R,3S)-3-[(Z)-2-Chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carbonyl chloride
CAS No:68127-98-0
MF:C9H9Cl2F3O
MW:261.0684
CID:4739483

(1R,3S)-3-[(Z)-2-Chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarbonyl chloride, 3-[(1Z)-2-chloro-3,3,3-trifluoro-1-propen-1-yl]-2,2-dimethyl-, (1R,3S)-rel-
    • (1R,3S)-3-[(Z)-2-Chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carbonyl chloride
    • Inchi: 1S/C9H9Cl2F3O/c1-8(2)4(6(8)7(11)15)3-5(10)9(12,13)14/h3-4,6H,1-2H3/b5-3-/t4-,6-/m0/s1
    • InChI Key: ABALMDTULZCSTP-WREUKLMHSA-N
    • SMILES: ClC([C@]1([H])[C@]([H])(/C(/[H])=C(/C(F)(F)F)\Cl)C1(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Topological Polar Surface Area: 17.1
  • XLogP3: 4.3

(1R,3S)-3-[(Z)-2-Chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carbonyl chloride Related Literature

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